Cas no 140373-77-9 (tert-Butyl 4-amino-2-fluorobenzoate)
Technical Introduction:
tert-Butyl 4-amino-2-fluorobenzoate is a fluorinated aromatic ester derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. The tert-butyl ester group enhances stability and solubility, while the 4-amino and 2-fluoro substituents provide reactive sites for further functionalization, such as amide coupling or nucleophilic substitution. Its structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The fluorine atom introduces electronic and steric effects, influencing binding interactions in target compounds. This compound is typically handled under inert conditions due to the sensitivity of the amino group. Suitable for research-scale and industrial applications requiring precise fluorinated building blocks.
140373-77-9 structure
Product Name:tert-Butyl 4-amino-2-fluorobenzoate
CAS No:140373-77-9
MF:C11H14FNO2
MW:211.232766628265
MDL:MFCD06658385
CID:138396
PubChem ID:10058989
Update Time:2025-06-07
tert-Butyl 4-amino-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-amino-2-fluorobenzoate
- 4-amino-2-fluoro-benzoic acid tert-butyl ester
- Benzoic acid, 4-amino-2-fluoro-, 1,1-dimethylethyl ester
- AB1275
- tert-butyl 2-fluoro-4-aminobenzoate
- tert-butyl 4-amino-2-fluoro-benzoate
- tert-butyl p-amino-o-fluorobenzoate
- F2167-3925
- BS-42504
- Benzoic acid,4-amino-2-fluoro-,1,1-dimethylethyl ester
- 4-Amino-2-fluoro-benzoic acid tert-butyl ester, AldrichCPR
- SCHEMBL355847
- FCCRKNYAZJHMME-UHFFFAOYSA-N
- SB33341
- EN300-265407
- tert-Butyl-2-fluoro-4-aminobenzoate
- tert-butyl 2-fluoro-4-aminophenylcarboxylate
- FT-0600090
- AKOS005257301
- MFCD06658385
- 4-Amino-2-fluorobenzoic acid tert-butyl ester
- DTXSID90434890
- Tert-butyl4-amino-2-fluorobenzoate
- 140373-77-9
- 4-amino-2-fluoro-benzoic acid t-butyl ester
- DB-007894
-
- MDL： MFCD06658385
- Inchi： 1S/C11H14FNO2/c1-11(2,3)15-10(14)8-5-4-7(13)6-9(8)12/h4-6H,13H2,1-3H3
- InChI Key： FCCRKNYAZJHMME-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 211.10100
- Monoisotopic Mass: 211.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 325.561 °C at 760 mmHg
- Flash Point: 150.694 °C
- Refractive Index: 1.524
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 52.32000
- LogP: 2.94440
tert-Butyl 4-amino-2-fluorobenzoate Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
tert-Butyl 4-amino-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B415765-50mg |
tert-Butyl 4-Amino-2-fluorobenzoate |
140373-77-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B415765-100mg |
tert-Butyl 4-Amino-2-fluorobenzoate |
140373-77-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B415765-500mg |
tert-Butyl 4-Amino-2-fluorobenzoate |
140373-77-9 | 500mg |
$ 160.00 | 2022-06-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A167189-1g |
4-Amino-2-fluoro-benzoic acid tert-butyl ester |
140373-77-9 | 1g |
￥3,480.00 | 2021-05-21 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0316-1g |
4-Amino-2-fluoro-benzoic acid tert-butyl ester |
140373-77-9 | 96% | 1g |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0316-5g |
4-Amino-2-fluoro-benzoic acid tert-butyl ester |
140373-77-9 | 96% | 5g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0316-500mg |
4-Amino-2-fluoro-benzoic acid tert-butyl ester |
140373-77-9 | 96% | 500mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0316-250mg |
4-Amino-2-fluoro-benzoic acid tert-butyl ester |
140373-77-9 | 96% | 250mg |
1060.05CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0316-100mg |
4-Amino-2-fluoro-benzoic acid tert-butyl ester |
140373-77-9 | 96% | 100mg |
932.85CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0316-50mg |
4-Amino-2-fluoro-benzoic acid tert-butyl ester |
140373-77-9 | 96% | 50mg |
805.64CNY | 2021-05-08 |
tert-Butyl 4-amino-2-fluorobenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:140373-77-9)tert-Butyl 4-amino-2-fluorobenzoate
Order Number:A807646
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):637.0/211.0
Email:sales@amadischem.com
tert-Butyl 4-amino-2-fluorobenzoate Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:140373-77-9)tert-Butyl 4-amino-2-fluorobenzoate
Purity:99%/99%
Quantity:5g/1g
Price ($):637.0/211.0